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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
synthesis, characterization, and application of stable IR-820 albumin complexes. These
complexes are valuable tools for near-infrared (NIR) fluorescence imaging, particularly in the
second NIR window (NIR-II), and have shown promise in image-guided surgery and
photothermal therapy.

Introduction

IR-820 is a cyanine dye with strong absorption in the near-infrared spectrum. When complexed
with albumin, its fluorescence properties are significantly enhanced, and its stability is
improved, making it an excellent candidate for various biomedical applications. The formation
of the IR-820 albumin complex can be achieved either through in vitro synthesis or in vivo self-
assembly after intravenous administration of free IR-820.[1][2] This document outlines the
procedures to create and validate these complexes for research and pre-clinical development.

Key Characteristics and Advantages
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The interaction between IR-820 and albumin leads to several beneficial changes in the dye's
properties:

Enhanced Fluorescence: A significant increase in fluorescence intensity is observed upon
complexation, with reports of up to a 21-fold increase.[3]

e Improved Stability: The albumin complex protects the IR-820 dye from photobleaching and
aggregation-caused quenching, leading to greater optical and colloidal stability.[1]

o Red-Shifted Absorption: The maximum absorption peak of the complex is red-shifted
compared to the free dye, which can be advantageous for tissue penetration of excitation
light.[1]

o Biocompatibility: Utilizing endogenous or exogenous albumin, a natural and abundant
protein, ensures good biocompatibility and biosafety.[1]

e Tumor Targeting: The complex can accumulate in tumor tissues through the enhanced
permeability and retention (EPR) effect.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative parameters of IR-820 albumin complexes
based on published data.

Table 1: Optical and Binding Properties of IR-820 Albumin Complex
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Parameter Value Reference

Optimal Molar Ratio (IR-

1:2 [1]
820:HSA)
Fluorescence Enhancement
13.2-fold [1]
(at 1000 nm)
Stoichiometric Ratio (IR- 32 hing 1:1) o
~3:2 (approaching 1:
820:HSA) PP g
Binding Constant > 1 x 10° L/mol [1]
Absorption Peak (Free IR-820) 685 nm, 812 nm [1]
Absorption Peak (IR-820-HSA) 835 nm [1]
Fluorescence Emission Peak
~829 nm [6]
(Free IR-820)
Fluorescence Emission Peak
) ~858 nm [6]
(IR-820 in serum)
Photothermal Conversion
32.74% [7]

Efficiency

Table 2: Stability of IR-820-HSA Complex
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Condition Observation Duration Reference
Stable NIR-II

In Water fluorescence, no 48 hours [1]
visible aggregates
Stable NIR-II

In PBS fluorescence, no 48 hours [1]
visible aggregates
Stable NIR-II

In Fetal Bovine Serum
fluorescence, no 48 hours [1]

(FBS) -
visible aggregates

) More photostable than
Continuous 808 nm _
o free IR-820 and ICG- 16 minutes [1]

Laser Irradiation
HSA

Thermal (25°C - 80°C)  Stable 10 minutes [1]

Table 3: In Vivo Performance of IR-820 Albumin Complex
Application Animal Model Administration Key Finding Reference
4T1 tumor- Intravenous Tumor-to-

Tumor Imaging

bearing Balb/c

injection of free

background ratio

[1]

mice IR-820 of 5 at 48 hours
Clear
Oral ) o
] ] o ) visualization of
Gastrointestinal ) administration of
Mice the [1]

Imaging

pre-synthesized
IR-820-HSA

gastrointestinal

tract

Experimental Protocols
Protocol 1: In Vitro Synthesis of IR-820-HSA Complex

This protocol describes the preparation of a stable IR-820-Human Serum Albumin (HSA)

complex for applications such as oral administration for gastrointestinal imaging.
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Materials:

IR-820 dye

Human Serum Albumin (HSA)

Ultrapure water

Magnetic stirrer and stir bar

Procedure:

e Prepare a 500 uM stock solution of IR-820 in ultrapure water.
e Prepare a 500 uM stock solution of HSA in ultrapure water.

 In a suitable container, mix 15 pL of the 500 uM IR-820 stock solution with 30 puL of the 500
MM HSA stock solution (this corresponds to a 1:2 molar ratio).

e Add 955 pL of ultrapure water to the mixture to achieve a final volume of 1 mL.
o Gently stir the mixture at room temperature for 1 hour to allow for complex formation.

e The resulting IR-820-HSA complex solution is ready for use or can be stored at 4°C.

Protocol 2: Characterization of IR-820 Albumin Complex

Objective: To confirm the formation of the IR-820-albumin complex by observing the shift in the
maximum absorption wavelength.

Procedure:

o Prepare solutions of free IR-820 and the IR-820-albumin complex at the same IR-820
concentration in the desired buffer (e.g., PBS).

o Use the buffer as a blank to zero the spectrophotometer.

o Measure the absorbance spectra of the free IR-820 and the complex from 600 nm to 900
nm.
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o Ared-shift in the maximum absorption peak for the complex compared to the free dye
indicates successful complexation.

Objective: To measure the fluorescence emission spectrum and quantify the fluorescence
enhancement upon complexation.

Procedure:

o Prepare solutions of free IR-820 and the IR-820-albumin complex at the same IR-820
concentration.

» Use an excitation wavelength of 808 nm.
» Record the fluorescence emission spectra in the NIR-II window (e.g., 900 nm to 1300 nm).

o Compare the fluorescence intensity of the complex to that of the free dye to determine the
enhancement factor.

Objective: To determine the binding stoichiometry of the IR-820-albumin complex.
Procedure:

e Prepare a series of solutions with varying molar ratios of IR-820 and HSA, keeping the total
molar concentration constant (e.g., 8 uM).

e Measure the UV-Vis-NIR absorption spectra for each solution.

o Plot the absorbance at the new maximum absorption wavelength of the complex (e.g., 835
nm) against the mole fraction of IR-820.

e The mole fraction at which the maximum absorbance is observed indicates the
stoichiometric ratio of the complex.

Objective: To determine the hydrodynamic size and size distribution of the IR-820 albumin
complexes, confirming their formation and assessing their monodispersity.

Procedure:
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e Sample Preparation:

o Filter the IR-820 albumin complex solution through a 0.2 um syringe filter to remove any
large particles or dust.

o Ensure the sample concentration is appropriate for DLS measurements (typically 0.1-1.0
mg/mL).

e Cuvette Preparation:

o Thoroughly clean the DLS cuvette with filtered, distilled water, followed by ethanol, and
then a final rinse with filtered, distilled water.

o Dry the cuvette completely using filtered, compressed air.
e Measurement:

o Pipette the filtered sample into the clean, dry cuvette.

o Place the cuvette in the DLS instrument.

o Allow the sample to equilibrate to the desired temperature.

o Perform the DLS measurement according to the instrument's software instructions.
o Data Analysis:

o Analyze the correlation function to obtain the size distribution, z-average diameter, and
polydispersity index (PDI). A monodisperse sample will have a low PDI value.

Protocol 3: In Vivo Tumor Imaging

This protocol describes the use of IR-820 for in vivo tumor imaging, leveraging the in vivo
formation of the albumin complex.

Materials:

e Tumor-bearing mouse model (e.g., 4T1 tumor-bearing Balb/c mice)
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« Sterile solution of free IR-820 (e.g., 75 uM in PBS)

¢ NIR-II fluorescence imaging system

Procedure:

o Anesthetize the tumor-bearing mouse.

e Inject 150 pL of the 75 puM IR-820 solution via the tail vein.

e Acquire NIR-II fluorescence images at various time points post-injection (e.g., 0, 4, 24, 48,
72, 96 hours).

» Monitor the biodistribution of the fluorescent signal and the accumulation at the tumor site.
The signal in the tumor is expected to become clearer over time due to the EPR effect.

Visualizations

In Vitro Synthesis
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Caption: Workflow for the formation of IR-820 albumin complexes.
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Caption: Enhanced Permeability and Retention (EPR) effect pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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